Cas no 1002312-89-1 (5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid)

• Product Name: 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid
• CAS No: 1002312-89-1
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD12028131
• CID: 4675489
• Update Time: 2025-07-15

5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(3-fluorobenzyl)oxy]benzoic acid
• 5-chloro-2-[(3-fluorophenyl)methoxy]benzoic Acid
• 5-Chloro-2-((3-fluorobenzyl)oxy)benzoic acid
• STK501017
• BBL036976
• 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid

• MDL： MFCD12028131
• Inchi： 1S/C14H10ClFO3/c15-10-4-5-13(12(7-10)14(17)18)19-8-9-2-1-3-11(16)6-9/h1-7H,8H2,(H,17,18)
• InChI Key： YPQYZGILZDOKRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCC1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid

Introduction to 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid (CAS No. 1002312-89-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid, identified by the chemical identifier CAS No. 1002312-89-1, is a versatile intermediate compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This benzoic acid derivative features both a chloro substituent at the 5-position and a 3-fluorobenzyl oxy group at the 2-position, which contribute to its distinct reactivity and biological activity. The presence of these functional groups makes it a valuable scaffold for designing novel molecules with enhanced pharmacological properties.

The chloro group in 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid introduces electrophilicity, enabling various nucleophilic substitution reactions that are crucial for further derivatization. This feature is particularly useful in constructing complex molecular architectures, such as heterocyclic compounds or peptidomimetics, which are often employed in drug discovery. Additionally, the 3-fluorobenzyl oxy moiety contributes to lipophilicity and metabolic stability, making it an attractive component for developing orally bioavailable drugs. These structural characteristics have positioned this compound as a key building block in synthetic organic chemistry and medicinal chemistry.

In recent years, 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid has been explored in several cutting-edge research areas. One notable application is in the development of anticancer agents. The benzoic acid core is a well-known pharmacophore in many chemotherapeutic drugs, and modifications at the aromatic ring can significantly alter biological activity. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various kinases and transcription factors involved in cancer cell proliferation and survival. For instance, researchers have synthesized analogs of 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid that show potent activity against tyrosine kinases, which are often overexpressed in tumors. The fluorine atom at the 3-position of the benzyl group enhances binding affinity by increasing electron density and modulating hydrophobic interactions with target proteins.

Another emerging field where 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are major public health challenges, and there is a growing need for innovative therapeutic strategies. Researchers have leveraged the structural flexibility of this compound to design molecules that can cross the blood-brain barrier and inhibit key enzymes involved in neuroinflammation. Preliminary studies indicate that certain derivatives of 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid can modulate microglial activation and reduce oxidative stress, offering potential benefits for patients with neurodegenerative disorders. The combination of the chloro and fluorobenzyl oxy groups allows for fine-tuning of pharmacokinetic properties, ensuring better bioavailability and reduced side effects.

The role of 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid in drug development extends beyond oncology and neurology. It has also been investigated as a precursor for synthesizing antimicrobial agents, including novel antibiotics and antifungal compounds. The structural motifs present in this compound can be modified to target bacterial enzymes or disrupt bacterial cell wall synthesis. For example, researchers have explored its utility in creating peptidomimetics that mimic natural antimicrobial peptides but exhibit improved stability and efficacy. The ability to introduce diverse functional groups while maintaining core structural integrity makes 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid a valuable asset in combinatorial chemistry libraries used for high-throughput screening.

The synthesis of 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid itself is an intriguing challenge that highlights its synthetic utility. One common approach involves the reaction of 2-hydroxy-5-chlorobenzoic acid with 3-fluorobenzyl alcohol under acidic conditions, followed by esterification to yield the desired product. This method leverages classical organic transformations while demonstrating the compatibility of different functional groups under mild conditions. Advances in catalytic systems have further refined this process, allowing for higher yields and cleaner reaction profiles. Such improvements are critical for large-scale production, ensuring cost-effectiveness and sustainability in pharmaceutical manufacturing.

The growing interest in 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid underscores its importance as a versatile intermediate in modern drug discovery. Its unique combination of structural features—namely the presence of both a chloro group and a fluorobenzyl oxy moiety—makes it an excellent candidate for generating structurally diverse libraries with tailored biological activities. As research continues to uncover new therapeutic targets, compounds like this one will play an increasingly pivotal role in developing next-generation medicines.

In conclusion, 5-Chloro-2-(3-fluorobenzyl)oxybenzoic Acid (CAS No. 1002312-89-1) is a multifaceted compound with significant potential across multiple domains of chemical biology and medicinal chemistry. Its structural attributes enable diverse derivatization strategies, leading to applications in anticancer therapy, neuroprotection, antimicrobial drug development, and beyond. As synthetic methodologies continue to evolve, this compound will remain at the forefront of innovation, driving advancements in pharmaceutical research and development.